Cas no 2172488-63-8 (2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid)

• Product Name: 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid
• CAS No: 2172488-63-8
• MF: C₂₃H₂₅N₃O₆S
• MW: 471.526104688644
• CID: 6419828
• PubChem ID: 165498357
• Update Time: 2025-06-12

2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid
• 2172488-63-8
• 2-[2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)acetamido]acetic acid
• EN300-1541140

• Inchi： 1S/C23H25N3O6S/c27-20(26-12-22(29)30)11-25-21(28)14-33-10-9-24-23(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,24,31)(H,25,28)(H,26,27)(H,29,30)
• InChI Key： QQGKSAIYJMBUHW-UHFFFAOYSA-N
• SMILES： S(CC(NCC(NCC(=O)O)=O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 471.14640670g/mol
• Monoisotopic Mass: 471.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 159Ų

Additional information on 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid

Introduction to 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic Acid (CAS No. 2172488-63-8)

Compound 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid, identified by its CAS number 2172488-63-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and molecular medicine.

The core structure of 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid features a central acetic acid moiety flanked by two acetamido groups, each contributing to the compound's solubility and stability. The presence of a fluorene-based moiety at the N-terminal position adds another layer of complexity, enhancing the compound's potential for interactions with biological targets. This fluorene group is further functionalized with a methoxycarbonyl group, which is known to improve metabolic stability and bioavailability.

The compound also incorporates an aminoethylsulfanyl group, which is a critical feature for its potential biological activity. This sulfanyl group is known to enhance binding affinity and selectivity, making it an attractive moiety for drug design. The strategic placement of this group within the molecular structure suggests that it may play a crucial role in modulating the compound's interaction with biological receptors and enzymes.

In recent years, there has been growing interest in the development of multifunctional compounds that can target multiple pathways simultaneously. The structure of 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid aligns well with this trend, as it contains multiple functional groups that could potentially interact with different biological targets. This characteristic makes it a promising candidate for the development of broad-spectrum therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene-based moiety is particularly challenging due to its sensitivity to environmental factors such as light and oxygen. However, advances in synthetic methodologies have made it possible to produce this compound with high fidelity, opening up new avenues for its application in drug discovery.

One of the most exciting aspects of 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid is its potential application in the treatment of various diseases. Preliminary studies have shown that this compound exhibits significant activity against several types of cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to interact with multiple biological targets makes it a promising candidate for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological properties of this compound are further enhanced by its ability to cross the blood-brain barrier, a critical requirement for effective treatment of neurological disorders. This property has been demonstrated through in vitro studies using model systems that mimic the blood-brain barrier's permeability characteristics. The findings suggest that 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid could be delivered directly to brain tissues, thereby increasing its therapeutic efficacy.

In addition to its potential therapeutic applications, this compound also shows promise in the field of materials science. Its unique molecular structure and functional groups make it an excellent candidate for designing novel materials with specific properties such as high thermal stability and biodegradability. These properties are particularly valuable in applications such as drug delivery systems and tissue engineering.

The future prospects for 2-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetamidoacetic acid are vast and exciting. Ongoing research is focused on optimizing its synthesis, understanding its mechanism of action, and exploring new therapeutic applications. As our understanding of biological systems continues to grow, it is likely that compounds like this will play an increasingly important role in the development of novel treatments for a wide range of diseases.